Cas no 83409-06-7 (3-(1-methyl-2-morpholin-4-yl-2-oxoethyl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one)

• Product name: 3-(1-methyl-2-morpholin-4-yl-2-oxoethyl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one
• CAS No: 83409-06-7
• MF: C₂₄H₂₇N₃O₆
• MW: 453.487686395645
• CID: 1808334
• PubChem ID: 3068405

3-(1-methyl-2-morpholin-4-yl-2-oxoethyl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-2-morpholin-4-yl-2-oxoethyl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one
• 3-(1-morpholin-4-yl-1-oxopropan-2-yl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4-one
• 4-(1-Oxo-2-(4-oxo-2-(3,4,5-trimethoxyphenyl)-3(4H)-quinazolinyl)propyl)morpholine
• DTXSID901003408
• 83409-06-7
• Morpholine, 4-(1-oxo-2-(4-oxo-2-(3,4,5-trimethoxyphenyl)-3(4H)-quinazolinyl)propyl)-
• 3-[1-(Morpholin-4-yl)-1-oxopropan-2-yl]-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one
• BRN 4607073

• Inchi： InChI=1S/C24H27N3O6/c1-15(23(28)26-9-11-33-12-10-26)27-22(25-18-8-6-5-7-17(18)24(27)29)16-13-19(30-2)21(32-4)20(14-16)31-3/h5-8,13-15H,9-12H2,1-4H3
• InChI Key： IRNOMFNPRRWSGR-UHFFFAOYSA-N
• SMILES： CC(C(=O)N1CCOCC1)N2C(=NC3=CC=CC=C3C2=O)C4=CC(=C(C(=C4)OC)OC)OC

Computed Properties

• Exact Mass: 453.18998559g/mol
• Monoisotopic Mass: 453.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 89.9Ų